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Compound of Interest

Compound Name: Mabuterol-d9

Cat. No.: B565552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Mabuterol-d9, a

deuterated analog of Mabuterol. Given that the toxicological properties of this compound have

not been thoroughly investigated, adherence to stringent safety protocols is imperative. This

document is intended for use by qualified individuals trained in handling potentially hazardous

chemicals.

Chemical and Physical Properties
Mabuterol-d9 is a stable isotope-labeled compound primarily used as an internal standard in

analytical and pharmacokinetic research.[1] Its physical and chemical properties are

summarized below.
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Property Value Source

CAS Number 1246819-58-8 [2][3]

Molecular Formula C13H9D9ClF3N2O [2]

Molecular Weight 319.8 g/mol [2]

Form Solid [2]

Color Off-White [2]

Purity >98% [2]

Storage Conditions 2-8°C [2][4]

A hydrochloride salt version of Mabuterol-d9 is also available with CAS Number 1353867-83-

0.[4][5][6]

Hazard Identification and Classification
Mabuterol-d9 hydrochloride is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS):

Skin Irritation (Category 2)[7]

Serious Eye Irritation (Category 2)[7]

Skin Sensitisation (Category 1)[7]

The signal word is Warning, and the corresponding hazard statements are:

H315: Causes skin irritation.[7]

H317: May cause an allergic skin reaction.[7]

H319: Causes serious eye irritation.[7]

It is important to note that the toxicological properties of Mabuterol-d9 have not been fully

investigated.[7] Therefore, it should be handled as a potentially hazardous substance.
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Experimental Protocols: Safe Handling Procedures
Due to the lack of specific experimental protocols in the available literature, a general

procedure for handling potent chemical compounds is provided. This should be adapted to

specific laboratory conditions and experimental designs.

3.1. Personal Protective Equipment (PPE)

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[8] For brief

contact, a glove with a protection class of 3 or higher (breakthrough time > 60 minutes) is

recommended.[8] Contaminated gloves should be replaced immediately.[8] Consider double

gloving.[8]

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear a lab coat, and consider protective shoe covers.[8]

Respiratory Protection: If dust is generated, use a dust respirator.[8]

3.2. Handling

Avoid all personal contact, including inhalation of dust.[8]

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.[8] Use dry clean-up procedures like vacuuming with a HEPA-filtered

vacuum or gently sweeping after dampening with water to prevent dust from becoming

airborne.[8]

Do not eat, drink, or smoke in areas where the chemical is handled.

3.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is 2-8°C.[2][4]
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Keep away from incompatible materials such as oxidizing agents, reducing agents, and

water.[7]

First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Immediately wash out with fresh running water.

[8] Ensure complete irrigation by keeping

eyelids apart and moving them.[8] Consult a

physician.[7]

Skin Contact

Immediately remove all contaminated clothing.

[8] Flush skin and hair with running water and

soap if available.[8] Consult a physician.[7]

Inhalation

Remove from the contaminated area to fresh air.

[8] Lay the patient down and keep them warm

and rested.[8] If not breathing, give artificial

respiration.[7] Consult a physician.[7]

Ingestion

Rinse mouth with water.[7] Never give anything

by mouth to an unconscious person.[7] Consult

a physician.[7]

Accidental Release and Disposal
5.1. Spills

Minor Spills: Use dry clean-up procedures and avoid generating dust.[8] Vacuum or sweep

up the material and place it in a suitable container for disposal.[8] A vacuum cleaner must be

fitted with a HEPA filter.[8]

Major Spills: Clear the area of personnel and move upwind.[8] Alert emergency responders

and inform them of the location and nature of the hazard.[8]

5.2. Disposal

Dispose of waste in accordance with local, state, and federal regulations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Mabuterolhydrochloride_1.htm
https://datasheets.scbt.com/sc-211757.pdf
https://datasheets.scbt.com/sc-211757.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Mabuterolhydrochloride_1.htm
https://datasheets.scbt.com/sc-211757.pdf
https://datasheets.scbt.com/sc-211757.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Mabuterolhydrochloride_1.htm
https://datasheets.scbt.com/sc-211757.pdf
https://datasheets.scbt.com/sc-211757.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Mabuterolhydrochloride_1.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Mabuterolhydrochloride_1.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Mabuterolhydrochloride_1.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Mabuterolhydrochloride_1.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Mabuterolhydrochloride_1.htm
https://datasheets.scbt.com/sc-211757.pdf
https://datasheets.scbt.com/sc-211757.pdf
https://datasheets.scbt.com/sc-211757.pdf
https://datasheets.scbt.com/sc-211757.pdf
https://datasheets.scbt.com/sc-211757.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not allow the product to enter drains.[7]

A hierarchy of controls for waste is suggested: Reduction, Reuse, Recycling, and finally,

Disposal if all other options are exhausted.[8]
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Caption: General workflow for the safe handling of Mabuterol-d9.
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Caption: Hierarchy of controls for managing chemical exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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